Cas no 1334478-09-9 (Tert-butyl 5-hydroxy-2-methylazepane-1-carboxylate)

• Product Name: Tert-butyl 5-hydroxy-2-methylazepane-1-carboxylate
• CAS No: 1334478-09-9
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 2127906
• Update Time: 2023-08-04

Tert-butyl 5-hydroxy-2-methylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-hydroxy-2-methylazepane-1-carboxylate
• Tert-butyl 5-hydroxy-2-methylazepane-1-carboxylate

• Inchi： 1S/C12H23NO3/c1-9-5-6-10(14)7-8-13(9)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3
• InChI Key： LOOUDFIZGQFPMA-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)C(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 49.8